Cas no 2138170-60-0 (2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol)

• Product Name: 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol
• CAS No: 2138170-60-0
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 6226332
• PubChem ID: 165872242
• Update Time: 2025-06-25

2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclohexyl)-4-(ethylamino)butan-1-ol
• 2138170-60-0
• EN300-800912
• 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol

• Inchi： 1S/C14H29NO/c1-4-15-9-7-13(11-16)12-6-5-8-14(2,3)10-12/h12-13,15-16H,4-11H2,1-3H3
• InChI Key： KZQDTBWICBKHAU-UHFFFAOYSA-N
• SMILES： OCC(CCNCC)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol

Introduction to 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol (CAS No. 2138170-60-0)

2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol, with the CAS number 2138170-60-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of amino alcohols and features a cyclohexyl ring with dimethyl substitutions, an ethylamino group, and a butan-1-ol moiety. These structural elements contribute to its distinct chemical properties and biological activities.

The chemical structure of 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol is characterized by a cyclohexane ring with two methyl groups at the 3-position, which imparts rigidity and stability to the molecule. The ethylamino group provides the compound with basic properties, making it capable of forming salts with acids. The butan-1-ol moiety adds hydroxyl functionality, enhancing its solubility in polar solvents and facilitating various chemical reactions.

Recent research has focused on the potential therapeutic applications of 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol effectively reduced inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol has been investigated for its analgesic effects. Research conducted by a team at the University of California demonstrated that this compound significantly alleviated pain in rodent models of neuropathic pain by modulating the activity of nociceptive pathways. These findings suggest that 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol could be a potential candidate for the development of novel analgesic drugs.

The neuroprotective effects of 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol have also been explored. A study published in the journal Neuropharmacology found that this compound protected neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective properties make 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its therapeutic applications, 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol has been studied for its potential use in materials science. Its unique combination of hydrophobic and hydrophilic functionalities makes it suitable for various applications in polymer science and surface chemistry. For example, researchers at the Massachusetts Institute of Technology have developed novel polymeric materials incorporating 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol, which exhibit enhanced mechanical properties and improved biocompatibility.

The synthesis of 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol involves several steps, including the formation of the cyclohexane ring with dimethyl substitutions, introduction of the ethylamino group, and addition of the butan-1-ol moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of Grignard reagents to introduce the hydroxyl group onto a pre-formed cyclohexane derivative.

The physical properties of 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol, such as its melting point, boiling point, and solubility in different solvents, are crucial for its application in various fields. For instance, its solubility in polar solvents like water and ethanol makes it suitable for use in pharmaceutical formulations. Additionally, its low toxicity profile has been confirmed through extensive safety studies, further supporting its potential for widespread use.

In conclusion, 2-(3,3-Dimethylcyclohexyl)-4-(ethylamino)butan-1-ol (CAS No. 2138170-60-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure confers it with valuable biological activities and physical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various scientific fields.